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Compound of Interest

Compound Name: 2-Phenoxynicotinonitrile

Cat. No.: B077824 Get Quote

Welcome to the technical support guide for 2-Phenoxynicotinonitrile. This resource is

designed for researchers, scientists, and professionals in drug development. It provides in-

depth, field-proven insights into the safe handling, storage, and troubleshooting of this

compound. Our goal is to ensure the integrity of your experiments and the safety of your

laboratory personnel by explaining the "why" behind each procedural recommendation.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the fundamental properties and safe

management of 2-Phenoxynicotinonitrile.

1. What is 2-Phenoxynicotinonitrile and what are its primary hazards?

2-Phenoxynicotinonitrile (CAS No. 14178-15-5) is a solid crystalline organic compound with

the molecular formula C₁₂H₈N₂O.[1] It is classified as harmful if swallowed, and it can cause

skin and serious eye irritation.[2][3] Additionally, it may cause respiratory irritation if inhaled.[2]

[3] Understanding these hazards is the first step in establishing safe handling protocols. The

nitrile group (–C≡N) is a key functional group, and its chemistry should be respected in all

experimental designs.

2. What are the appropriate personal protective equipment (PPE) requirements for handling

this compound?

Due to its hazardous nature, a comprehensive suite of PPE is mandatory. This includes:
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Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Hand Protection: Use chemically resistant gloves. Always inspect gloves for integrity before

use.[2]

Body Protection: A lab coat or long-sleeved clothing is required to prevent skin contact.[2]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a respirator with

an appropriate filter.[3]

The causality behind these requirements is to create a barrier between you and the compound,

preventing accidental exposure through the most common routes: dermal contact, ocular

exposure, and inhalation.

3. How should I properly store 2-Phenoxynicotinonitrile?

Proper storage is critical to maintaining the compound's stability and ensuring laboratory safety.

Container: Keep the compound in its original, tightly closed container.[2]

Environment: Store in a cool, dry, and well-ventilated area.[2] While specific temperature and

humidity ranges are not always provided, a controlled room temperature between 15°C and

30°C (59°F to 86°F) and a humidity level below 60% is a general best practice for storing

chemical reagents to prevent degradation.[4]

Incompatibilities: Store away from strong oxidizing agents.[5] Nitriles as a chemical class can

be incompatible with strong acids and bases.[6][7]

The rationale for these conditions is to minimize the potential for chemical reactions, such as

oxidation or hydrolysis, that could degrade the sample. A well-ventilated area is crucial to

dissipate any potential vapors and to prevent the buildup of harmful concentrations in the air.

4. What are the initial first aid measures in case of accidental exposure?

In the event of an accidental exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[2][3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately.[3]

These measures are designed to quickly remove the compound from the affected area and to

mitigate its harmful effects.

Troubleshooting Guide
This section provides solutions to specific problems you may encounter during the handling

and storage of 2-Phenoxynicotinonitrile.

Issue 1: The compound has changed in appearance
(e.g., color change, clumping).

Possible Cause: This could be a sign of degradation or moisture absorption. Aromatic nitriles

can undergo hydrolysis in the presence of strong acids or bases, or over long periods with

ambient moisture, which could lead to the formation of amides or carboxylic acids.[8]

Solution:

Do not use the compound for your experiment, as its purity is now questionable.

Review your storage conditions. Was the container tightly sealed? Is the storage area's

humidity controlled?

If possible, consider analytical testing (e.g., HPLC, NMR) to identify the impurities and

determine if the material is salvageable.

Dispose of the degraded compound according to your institution's hazardous waste

disposal procedures.
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Issue 2: Difficulty in handling the crystalline solid due to
static electricity.

Possible Cause: Crystalline solids can be prone to static, making accurate weighing and

transfer difficult.

Solution:

Use an anti-static weighing dish or an ionizing bar on your analytical balance.

Work in an environment with controlled humidity, as very dry conditions can exacerbate

static electricity.

Handle the compound in a fume hood to contain any airborne particles.[9]

Issue 3: Accidental Spill of 2-Phenoxynicotinonitrile.
Possible Cause: Spills can happen due to improper handling or equipment failure.

Solution:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Wear Appropriate PPE: Before cleaning, don the full required PPE, including respiratory

protection if the spill is large or has generated dust.

Contain and Absorb: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to

cover the spill. Do not use combustible materials like paper towels.

Collect and Dispose: Carefully sweep or scoop the absorbed material into a suitable,

labeled container for hazardous waste disposal.[2]

Decontaminate: Clean the spill area with a suitable solvent (check for compatibility first)

and then with soap and water.

Data and Protocols
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Summary of Handling and Storage Parameters
Parameter Recommendation Rationale

Storage Temperature 15°C - 30°C (59°F - 86°F)
Prevents thermal degradation.

[4]

Storage Humidity < 60%
Minimizes moisture absorption

and potential hydrolysis.[4]

Container
Tightly sealed, original

container

Prevents contamination and

exposure to air/moisture.[2]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases

Avoids potentially hazardous

chemical reactions.[5][6][7]

Protocol: Receiving and Storing a New Shipment
Inspect Packaging: Upon receipt, visually inspect the outer packaging for any signs of

damage.

Verify Documentation: Ensure the received product matches the order and that a Safety

Data Sheet (SDS) is included.

Don Appropriate PPE: Before opening the outer packaging, put on your lab coat, safety

glasses, and gloves.

Inspect Primary Container: Carefully remove the primary container and inspect it for any

leaks or damage to the seal.

Store Appropriately: Place the container in your designated storage area that meets the

conditions outlined in the table above.

Update Inventory: Log the new arrival in your chemical inventory system.

Visual Guides
Workflow for Handling a New Shipment
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Don PPE

Inspect Primary Container

Label with Date of Receipt

If OK

Quarantine and Report
 to Supplier if Damaged

If Damaged

Store in Designated Location
(Cool, Dry, Ventilated)

Update Chemical Inventory

Click to download full resolution via product page

Caption: Workflow for receiving and storing new shipments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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